N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]furan-2-carboxamide

• IUPAC Name: N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C14H9FN2O2S/c15-10-5-3-9(4-6-10)11-8-20-14(16-11)17-13(18)12-2-1-7-19-12/h1-8H,(H,16,17,18)
• InChI Key: QMGROHGHIDSKFC-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(=O)NC2=NC(=CS2)C3=CC=C(C=C3)F
• Molecular Formula: C14H9FN2O2S
• Molecular Weight: 288.30 g/mol

Description

“N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]furan-2-carboxamide” is a compound that contains a thiazole ring, which is a five-membered heterocyclic compound containing sulfur and nitrogen. Thiazoles are known for their wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant properties. The biological outcomes of thiazoles can be greatly affected by substituents on a particular position of the thiazole ring.

Synthesis Analysis

The synthesis of thiazole derivatives involves the reaction of substituted thiourea with α-halo ketones. The substituents at positions 2 and 4 of the thiazole ring can alter the orientation types and shield the nucleophilicity of nitrogen.

Molecular Structure Analysis

The molecular structure of thiazoles includes sulfur and nitrogen at positions 1 and 3, respectively. The molecular electrostatic potential (MEP) surface of the thiazole ring indicates more negatively charged nitrogen than carbon and sulfur atoms, which are neutral. The Huckel charge distribution on thiazole ring atoms, as well as substituents on different positions, may affect the therapeutic outcome of substituted thiazole derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of thiazoles are influenced by their molecular structure. They resemble pyridine and pyrimidine in properties such as boiling point, basicity, water solubility, and resistance to reactivity with electrophiles. Some thiazole derivatives resemble thiophene and furan in their behavior and properties.

Scientific Research Applications

Synthesis and Reactivity

• N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]furan-2-carboxamide is utilized in the synthesis of various heterocyclic compounds. For example, Aleksandrov et al. (2017) described the synthesis of 2-(furan-2-yl)benzo[e][1,3]benzothiazole, which involved treating N-(1-Naphthyl)furan-2-carboxamide with specific reagents (Aleksandrov & El’chaninov, 2017).

Biological Activity and Applications

• Cakmak et al. (2022) investigated a thiazole-based heterocyclic amide for its antimicrobial activity. The structure was characterized by various spectroscopic methods, and the compound showed significant antimicrobial activity against several microorganisms, suggesting potential for pharmacological and medical applications (Cakmak et al., 2022).
• Altıntop et al. (2014) synthesized thiazolyl hydrazone derivatives and evaluated their anticandidal and anticancer activity. Some derivatives showed significant antifungal and anticancer effects, indicating potential therapeutic applications (Altıntop et al., 2014).

Chemical Characterization and Analysis

• The compound's molecular and electronic structures have been investigated experimentally by X-ray diffraction and theoretically by density functional theory modeling, as demonstrated by the research of Cakmak et al. (2022). Such analyses are crucial for understanding the chemical properties and potential applications of the compound (Cakmak et al., 2022).

Mechanism of Action

Target of Action

Similar compounds have been found to bind with high affinity to multiple receptors , which could be a potential target for this compound.

Biochemical Pathways

Similar compounds have been found to affect a variety of biological activities , suggesting that this compound could potentially influence multiple biochemical pathways.

Pharmacokinetics

The metabolism of similar compounds generally involves reactions like hydrolysis, hydroxylation, n- and o-dealkylation, and o-methylation . These metabolic reactions, along with the compound’s absorption and distribution characteristics, would impact its bioavailability.

Result of Action

Based on the biological activities of similar compounds , it can be speculated that this compound could have a range of effects at the molecular and cellular levels.

Future Directions

Thiazoles have been synthesized with variable substituents as target structures and evaluated for their biological activities. The future directions in the study of thiazoles could involve the design and structure–activity relationship of bioactive molecules. The development of new thiazole derivatives with improved biological activities could be a potential area of research.